Cas no 1326810-55-2 (8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
-
- MDL: MFCD19706326
- Inchi: 1S/C18H24N2O4/c1-3-19-10-8-18(9-11-19)20(15(12-24-18)17(22)23)16(21)14-7-5-4-6-13(14)2/h4-7,15H,3,8-12H2,1-2H3,(H,22,23)
- InChI Key: COMPJMIPOLEHHR-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)N(C(C2C=CC=CC=2C)=O)C21CCN(CC)CC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 487
- Topological Polar Surface Area: 70.1
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423903-1 g |
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 1g |
€751.00 | 2023-04-24 | ||
| Chemenu | CM207649-1g |
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 97% | 1g |
$963 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196808-1g |
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 98% | 1g |
¥7510.00 | 2024-08-09 | |
| abcr | AB423903-1g |
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid; . |
1326810-55-2 | 1g |
€751.00 | 2025-02-15 | ||
| A2B Chem LLC | AJ27482-1g |
8-ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 95+% | 1g |
$1280.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27482-2g |
8-ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 95+% | 2g |
$1753.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27482-5g |
8-ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 95+% | 5g |
$2405.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27482-10g |
8-ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 95+% | 10g |
$3328.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27482-25g |
8-ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 95+% | 25g |
$4633.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27482-50g |
8-ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
1326810-55-2 | 95+% | 50g |
$6478.00 | 2024-04-20 |
8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
Comprehensive Overview of 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-55-2)
The compound 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-55-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex spirocyclic architecture, combined with functional groups such as the carboxylic acid and benzoyl moieties, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.
In recent years, the demand for novel heterocyclic compounds like 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has surged, driven by the need for innovative therapeutics. This compound's spiro[4.5]decane core is a key feature that enhances its stability and binding affinity, making it a valuable asset in the design of small-molecule inhibitors. Its ethyl and methylbenzoyl substituents further contribute to its pharmacokinetic properties, which are critical for optimizing drug-like characteristics.
The synthesis of CAS No. 1326810-55-2 involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Chemists often employ cross-coupling reactions and cyclization strategies to construct its intricate framework. The compound's carboxylic acid group also allows for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is particularly appealing in the context of structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity.
From a therapeutic perspective, 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has shown promise in preclinical studies for its potential to modulate specific enzyme targets and receptor pathways. Its spirocyclic nature is often associated with improved metabolic stability and reduced toxicity, which are critical factors in drug development. Researchers are also exploring its utility in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.
The growing interest in CAS No. 1326810-55-2 is reflected in the increasing number of scientific publications and patents referencing this compound. Its potential applications extend beyond pharmaceuticals, including its use in agrochemicals and material science. As the scientific community continues to unravel its properties, 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is poised to play a pivotal role in advancing research across multiple disciplines.
In conclusion, 8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-55-2) represents a fascinating example of modern chemical innovation. Its unique structure, combined with its versatile applications, makes it a subject of ongoing investigation. Whether in the realm of drug discovery, chemical biology, or material engineering, this compound holds immense potential for future breakthroughs.
1326810-55-2 (8-Ethyl-4-(2-methylbenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)